Cas no 2055015-40-0 (Acid-PEG4-S-S-PEG4-acid)

• Product Name: Acid-PEG4-S-S-PEG4-acid
• CAS No: 2055015-40-0
• MF: C₂₂H₄₂O₁₂S₂
• MW: 562.691686153412
• CID: 3045466
• PubChem ID: 91809456
• Update Time: 2025-06-08

Acid-PEG4-S-S-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Acid-PEG4-S-S-PEG4-acid
• 4,7,10,13,20,23,26,29-Octaoxa-16,17-dithiadotriacontanedioic acid
• CS-0114922
• 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethyldisulfanyl]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• DA-70541
• HY-140114
• MS-30212
• C70552
• AKOS040741036
• 2055015-40-0
• BP-22786

• Inchi： 1S/C22H42O12S2/c23-21(24)1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-36-20-18-34-16-14-32-12-10-30-8-6-28-4-2-22(25)26/h1-20H2,(H,23,24)(H,25,26)
• InChI Key： GRXXQSGPDQBZKA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCSSCCOCCOCCOCCOCCC(O)=O

Computed Properties

• Exact Mass: 562.21176912g/mol
• Monoisotopic Mass: 562.21176912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 31
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 199Ų

Additional information on Acid-PEG4-S-S-PEG4-acid

Professional Introduction to Acid-PEG4-S-S-PEG4-acid (CAS No. 2055015-40-0)

The compound Acid-PEG4-S-S-PEG4-acid, identified by its CAS number 2055015-40-0, represents a sophisticated molecular construct designed for applications in the field of pharmaceuticals and biotechnology. This molecule, featuring a unique dual-ended PEGylation strategy, has garnered significant attention due to its potential in enhancing drug delivery systems and improving biocompatibility. The presence of sulfide bridges (S-S) in its structure introduces a level of stability while maintaining flexibility, making it an attractive candidate for various biochemical applications.

In recent years, the development of polyethylene glycol (PEG)-based conjugates has revolutionized the pharmaceutical industry. PEGylation, the process of attaching PEG chains to molecules, is widely employed to enhance pharmacokinetic properties such as solubility, circulation time, and reduced immunogenicity. The specific design of Acid-PEG4-S-S-PEG4-acid incorporates a disulfide bond (S-S) at the center of the PEG chain, which can be selectively cleaved under specific biological conditions. This feature allows for controlled release mechanisms, making it particularly useful in targeted drug delivery systems.

The dual acid termini at both ends of the PEG chain provide additional functionalization possibilities. These carboxylic acid groups can be used for further modifications, enabling the conjugation with various therapeutic agents, antibodies, or diagnostic markers. Such modifications are crucial for developing multifunctional nanoparticles and micelles that can simultaneously deliver multiple drugs or combine therapy with imaging.

Recent studies have highlighted the potential of Acid-PEG4-S-S-PEG4-acid in nanomedicine. Researchers have demonstrated its efficacy in stabilizing nanoparticle formulations against degradation while maintaining a prolonged circulation time in vivo. This has been particularly promising in cancer therapy, where prolonged exposure to tumors is desired to maximize therapeutic efficacy. The disulfide bond serves as a strategic point for site-specific cleavage within tumor microenvironments, releasing the active therapeutic agent precisely where it is needed.

The biocompatibility and low immunogenicity of PEGylated compounds make them ideal candidates for clinical applications. The structure of Acid-PEG4-S-S-PEG4-acid aligns well with these requirements, offering a platform for developing next-generation biopharmaceuticals. Its ability to undergo selective cleavage under physiological stress opens up avenues for conditional drug delivery systems, which could significantly improve treatment outcomes while minimizing side effects.

In addition to its pharmaceutical applications, Acid-PEG4-S-S-PEG4-acid has shown promise in diagnostic imaging. By conjugating contrast agents or fluorescent markers to the PEG chains, this compound can be used to develop highly sensitive and specific imaging agents for early detection of diseases such as cancer and neurodegenerative disorders. The stability provided by the disulfide bond ensures that the imaging agent remains intact during circulation, while the PEGylation enhances its retention time in biological fluids.

The synthesis of Acid-PEG4-S-S-PEG4-acid involves advanced chemical techniques that require precision and expertise. The introduction of the sulfide bridge at the midpoint of the PEG chain necessitates careful control over reaction conditions to avoid unwanted side products. However, with advancements in synthetic methodologies, including click chemistry and controlled radical polymerization techniques, the production of high-purity batches has become more feasible.

The versatility of Acid-PEG4-S-S-PEG4-acid extends beyond drug delivery and diagnostics. It serves as a versatile building block for constructing complex biomaterials such as hydrogels and scaffolds for tissue engineering. The ability to modify both ends of the PEG chain allows researchers to tailor the properties of these materials precisely, making them suitable for various biomedical applications.

The impact of this compound on future therapeutics is profound. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted interventions using sophisticated molecular tools like Acid-PEG4-S-S-PEG4-acid. Its unique structure provides a platform for innovation across multiple disciplines within biomedical research, from oncology to regenerative medicine.

In conclusion, Acid-PEG4-S-S-PEG4-acid, with its CAS number 2055015-40-0, represents a cutting-edge molecular construct with far-reaching implications in pharmaceuticals and biotechnology. Its dual-ended PEGylation strategy combined with a central sulfide bridge offers unparalleled flexibility and functionality for developing advanced therapeutic and diagnostic solutions. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in shaping the future of medicine.